Cas no 2694726-19-5 (tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate)

• Product Name: tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate
• CAS No: 2694726-19-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5614396
• PubChem ID: 123452386
• Update Time: 2025-09-23

tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694726-19-5
• tert-butyl 1-methyl-3-azabicyclo[3.2.0]heptane-3-carboxylate
• EN300-33050425
• tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)13-7-9-5-6-12(9,4)8-13/h9H,5-8H2,1-4H3
• InChI Key： PMWDYGLYFOAEHI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CCC2(C)C1)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate

Introduction to Tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate (CAS No: 2694726-19-5)

Tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2694726-19-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic azapeptides, a structurally unique category known for its potential biological activities and mechanistic diversity. The presence of a tert-butyl group and a carboxylate functionality at the core bicyclic scaffold enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate features a seven-membered azabicyclic framework, which is a critical feature for its biological interactions. The bicyclic system provides rigidity and conformational stability, while the azabicyclo moiety introduces nitrogen atoms that can participate in hydrogen bonding or coordinate with metal ions, influencing its binding affinity to biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor binding, particularly in the context of protease inhibition and neurotransmitter receptor interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate as a scaffold for designing novel therapeutic agents. The tert-butyl group, being an isopropyl-substituted carbon atom with steric bulk, plays a pivotal role in optimizing pharmacokinetic properties such as bioavailability and metabolic stability. Additionally, the carboxylate group serves as a key pharmacophore, enabling interactions with polar residues in biological targets and facilitating salt formation for improved drug formulation.

In the realm of drug discovery, tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate has been explored as a precursor for more complex derivatives with enhanced pharmacological profiles. Researchers have leveraged its structural flexibility to develop analogs targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, modifications at the nitrogen bridge or the carboxylate moiety have led to compounds with improved selectivity and reduced off-target effects.

The synthesis of tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate involves multi-step organic transformations that highlight the compound's synthetic accessibility despite its complex architecture. Key synthetic strategies include ring-closing metathesis to form the bicyclic core, followed by functionalization with nitrogen-containing groups and protective group strategies to introduce the carboxylate functionality without compromising sensitive sites. These synthetic methodologies underscore the compound's utility not only as an endogenous entity but also as a versatile building block for medicinal chemists.

From a mechanistic perspective, tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate has been implicated in several biological pathways due to its structural resemblance to natural products and bioactive peptides. Studies suggest that derivatives of this compound can modulate enzyme activity by binding to active sites or allosteric pockets, thereby altering catalytic efficiency or substrate specificity. Furthermore, its ability to interact with protein-protein interfaces has opened new avenues for developing therapeutic agents that target protein-protein interactions (PPIs), which are increasingly recognized as critical mediators of cellular processes.

The pharmaceutical industry has shown particular interest in tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate due to its potential as an antineoplastic agent. Preclinical studies have demonstrated that certain analogs derived from this scaffold exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells, leading to apoptosis or growth arrest. The structural features of this compound contribute to its ability to disrupt oncogenic signaling pathways while maintaining selectivity against normal cells.

Another area where tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate has made significant contributions is in the development of treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). By targeting inflammatory mediators or modulating immune cell function, derivatives of this compound have shown promise in reducing pro-inflammatory cytokine production and alleviating symptoms without systemic immunosuppression.

The role of tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate in neurodegenerative disorders cannot be overstated either. Research indicates that certain analogs may protect against neurotoxicity by inhibiting aggregation-prone proteins associated with conditions like Alzheimer's disease and Parkinson's disease (PD). The ability of these compounds to cross the blood-brain barrier has further enhanced their therapeutic potential for treating central nervous system disorders.

The future prospects for tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate are promising, with ongoing research focusing on optimizing synthetic routes for scalability and cost-effectiveness while exploring novel derivatives with enhanced efficacy and safety profiles. Advances in biocatalysis and flow chemistry are expected to streamline production processes, making it more feasible to translate laboratory discoveries into clinical applications.

In conclusion,Tert-butyl 1-methyl-3-azabicyclo3.2.0heptane-3-carboxylate (CAS No: 2694726-19-5) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities。 Its versatility as a scaffold for drug development underscores its importance in addressing unmet medical needs across multiple therapeutic domains。 As research continues，this compound is poised to play an increasingly pivotal role in shaping the future of pharmaceutical innovation。